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Compound of Interest

Compound Name: 2-Ethylthiazole

CAS No.: 15679-09-1

Cat. No.: B099673 Get Quote

Executive Summary & Hazard Profile
Objective: This guide provides a self-validating protocol for the safe disposal of 2-
Ethylthiazole. Unlike generic solvents, this compound presents a dual challenge: regulatory

flammability (Flash Point ~46°C) and extreme olfactory nuisance (nutty/roasted odor).

Improper disposal does not just risk regulatory non-compliance; it risks facility-wide disruption

due to odor permeation. This protocol prioritizes odor containment alongside RCRA

compliance.
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Property Value Operational Implication

CAS Number 15679-13-7
Unique Identifier for waste

manifesting.[1][2][3]

Flash Point 46°C (115°F)
RCRA D001 (Ignitable). Must

be segregated from oxidizers.

Boiling Point 148°C

Low volatility relative to ether,

but sufficient vapor pressure to

cause odor issues.

Odor Threshold Low (ppb range)

Critical: Permeates standard

LDPE trash bags. Requires

hermetic sealing.

Solubility Insoluble in water
Do not dispose of via

sink/drain.

Density ~1.06 g/mL
Heavier than water; sinks in

aqueous phases.

Immediate Action: Spill Management
Causality: The flash point of 46°C places this in Flammable Liquid Category 3. While not as

volatile as acetone, it creates a flammable vapor layer near the floor. Static discharge is a

genuine risk during cleanup.

Protocol: Small vs. Large Spills
Do NOT use paper towels for volumes >10 mL. Paper increases surface area and evaporation

rate, exacerbating flammability and odor.

Evacuate & Ventilate: Remove ignition sources immediately.

Containment:

Small (<50 mL): Cover with vermiculite or activated carbon. Carbon is preferred to adsorb

the odor.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.aurochemicals.com/wp-content/uploads/2021/06/2-ISOPROPYL-4-METHYL-THIAZOLE-PEACH-THIAZOLE-1-in-ETOH-Natural-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC347570050&productDescription=2-ISOPROPYL-4-METHYLTHIAZ+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR350201_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Large (>50 mL): Dike the area with sand or non-combustible spill pillows.

Cleanup:

Use non-sparking tools (plastic scoop).

Place absorbed material into a wide-mouth glass jar or HDPE container.

Expert Tip: Seal the threads of the container with Parafilm or Teflon tape before screwing

on the lid to prevent odor migration.

Routine Disposal Workflow
Trustworthiness: This workflow is designed to prevent "waste stream rejection" by disposal

vendors and prevent cross-reactivity in the waste drum.

Step 1: Waste Stream Segregation
Correct Stream: Non-Halogenated Organic Solvents.

Why? 2-Ethylthiazole contains Sulfur and Nitrogen but no Halogens (Cl, Br, F). Mixing with

halogenated waste increases incineration costs and can form corrosive byproducts.

Incompatibility: NEVER mix with Strong Oxidizers (e.g., Nitric Acid, Peroxides) or Strong

Acids. Thiazoles are basic; mixing with acids generates heat (exothermic neutralization).

Step 2: Container Selection
Primary: Amber Glass (preferred) or HDPE.

Avoid: Low-Density Polyethylene (LDPE) wash bottles or open beakers. The organic vapors

will permeate LDPE, causing the waste storage cabinet to smell.

Step 3: Labeling & Storage[4]
Label: "Hazardous Waste - Flammable Liquid."[1]

Constituents: List "2-Ethylthiazole" explicitly.
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Codes: Add D001 (Ignitable).

Storage: Store in a dedicated Flammable Safety Cabinet (yellow bin) until pickup.

Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision points for handling 2-Ethylthiazole,

ensuring no step—specifically odor mitigation—is overlooked.
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2-Ethylthiazole Waste Generated
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Professional Incineration
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Figure 1: Operational decision tree for 2-Ethylthiazole disposal, highlighting the critical odor

control step often missed in standard protocols.

Regulatory & Compliance Codes
To ensure your facility remains audit-ready, use the following codes when filling out your

hazardous waste manifest.

RCRA Code:D001 (Ignitable Characteristic).[4]

Reasoning: Flash point < 60°C (140°F) triggers this classification automatically under 40

CFR 261.21 [3].

DOT Shipping Name: Flammable Liquid, N.O.S. (contains 2-Ethylthiazole).[1][3][5][6][7][8]

[9][10][11]

UN Number: UN 1993.

Hazard Class: 3.

Packing Group: III.

Expert Commentary: The "Odor Fatigue" Risk
As a Senior Scientist, I must warn you of Olfactory Fatigue. After working with thiazoles for 15-

20 minutes, you may stop smelling them. This does not mean the vapor is gone.

Protocol: Always trust the ventilation system over your nose.

Verification: If a colleague enters the lab and comments on a "roasted nut" or "burnt" smell,

assume a container is not sealed properly, even if you cannot smell it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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